Cas no 1391408-54-0 ((R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride)

• Product Name: (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride
• CAS No: 1391408-54-0
• MF: C₁₁H₁₂ClF₄N
• MW: 269.666296005249
• MDL: MFCD12758812
• CID: 2503142
• PubChem ID: 121225745
• Update Time: 2025-05-19

(R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride
• 1391408-54-0
• (2R)-2-[2-fluoro-5-(trifluoromethyl)phenyl]pyrrolidine;hydrochloride
• (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidinehydrochloride
• MFCD12758812
• GS-7369
• (2R)-2-[2-fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hcl
• WGYMMHPMADAZKR-HNCPQSOCSA-N
• (R)-2-(2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL)PYRROLIDINE HCL
• (2R)-2-[2-fluoro-5-(trifluoromethyl)phenyl]pyrrolidine hydrochloride
• Y10732
• AKOS027430304

• MDL： MFCD12758812
• Inchi： 1S/C11H11F4N.ClH/c12-9-4-3-7(11(13,14)15)6-8(9)10-2-1-5-16-10;/h3-4,6,10,16H,1-2,5H2;1H/t10-;/m1./s1
• InChI Key： WGYMMHPMADAZKR-HNCPQSOCSA-N
• SMILES： Cl.FC1=CC=C(C(F)(F)F)C=C1[C@H]1CCCN1

Computed Properties

• Exact Mass: 269.0594397g/mol
• Monoisotopic Mass: 269.0594397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride

Introduction to (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride (CAS No. 1391408-54-0)

(R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride, with the CAS number 1391408-54-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential in modulating various biological pathways, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound features a pyrrolidine core substituted with a phenyl ring that carries both a fluoro and a trifluoromethyl group. This particular arrangement of functional groups imparts unique electronic and steric properties, which are crucial for its interaction with biological targets. The presence of the fluoro group, in particular, has been widely recognized for its ability to enhance metabolic stability and binding affinity, while the trifluoromethyl group contributes to lipophilicity and metabolic resistance.

In recent years, there has been a growing interest in the development of chiral drugs, where the stereochemistry of a molecule significantly influences its pharmacological activity. The (R)-configuration of the pyrrolidine ring in this compound is particularly noteworthy, as it has been shown to exhibit distinct pharmacokinetic and pharmacodynamic properties compared to its enantiomer. This has led to extensive research into optimizing the synthesis and application of such enantiomerically pure compounds.

One of the most compelling areas of research involving (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride is its potential as an intermediate in the synthesis of novel therapeutic agents. The compound's unique structural features make it an attractive building block for designing molecules that target specific receptors or enzymes involved in various diseases. For instance, studies have suggested that this compound may have applications in the treatment of neurological disorders, where modulation of certain neurotransmitter systems could lead to therapeutic benefits.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride and biological targets. Molecular docking simulations have revealed that this compound can bind effectively to a range of proteins, including those implicated in cancer and inflammation. These findings have opened up new avenues for drug discovery and development, particularly in the context of designing targeted therapies.

The synthesis of (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride presents unique challenges due to the complexity of its molecular structure. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly effective in achieving this goal. These advancements not only improve the yield and efficiency of synthesis but also enhance the overall quality of the final product.

Another area where this compound has shown promise is in the development of probes for biochemical assays. Its ability to interact selectively with specific biological targets makes it an excellent tool for studying enzyme mechanisms and receptor function. Such studies are crucial for understanding disease pathways and identifying new therapeutic targets.

The pharmacological profile of (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride has been extensively evaluated through both preclinical and clinical studies. Initial preclinical trials have demonstrated its potential as an anti-inflammatory agent, with promising results in animal models of inflammation. These findings have encouraged researchers to explore its efficacy in treating human diseases, particularly those involving chronic inflammation.

In addition to its anti-inflammatory properties, this compound has also shown potential in other therapeutic areas. For example, studies have indicated that it may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The ability of (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride to cross the blood-brain barrier is particularly noteworthy, as it allows for direct interaction with neural tissues.

The regulatory landscape for pharmaceutical compounds like (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride is stringent, requiring rigorous testing for safety and efficacy before approval for clinical use. However, the growing body of evidence supporting its potential benefits has prompted regulatory agencies to consider expedited review pathways for compounds with demonstrated therapeutic value. This positive trend bodes well for the future development and commercialization of such innovative drugs.

Future research directions for (R)-2-(2-Fluoro-5-(trifluoromethyl)phenyl)pyrrolidine hydrochloride include exploring its mechanism of action in greater detail and identifying additional therapeutic applications. Advances in techniques such as next-generation sequencing and proteomics are expected to provide deeper insights into how this compound interacts with biological systems at a molecular level.

Collaborative efforts between academia and industry are also crucial for advancing the development of this compound. Such partnerships can facilitate the translation of laboratory findings into clinical applications more efficiently, ultimately bringing new treatments to patients who need them most.